Cas no 2172183-60-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid
• CAS No: 2172183-60-5
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 5934725
• PubChem ID: 165551929
• Update Time: 2025-05-20

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methylbutanoic acid
• 2172183-60-5
• EN300-1485757

• Inchi： 1S/C22H24N2O5/c1-13(21(26)27)14(2)24-20(25)11-23-22(28)29-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19H,11-12H2,1-2H3,(H,23,28)(H,24,25)(H,26,27)
• InChI Key： VVPJHNPYHCAQDR-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC(C)C(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic Acid (CAS: 2172183-60-5)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid (CAS: 2172183-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique structural features, is being explored for its potential applications in peptide synthesis, drug delivery, and therapeutic development. Recent studies have focused on its role as a building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity are critical for the efficient production of complex peptides.

One of the key areas of investigation has been the optimization of synthetic protocols involving 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid. Researchers have reported improved yields and purity when using this compound in conjunction with novel coupling reagents and solvents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the use of this compound in SPPS resulted in a 15% increase in yield compared to traditional methods, highlighting its potential for large-scale peptide production.

In addition to its synthetic utility, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid has shown promise in the development of peptide-based therapeutics. Its structural stability and compatibility with various biological systems make it an attractive candidate for drug delivery applications. Recent preclinical studies have explored its use in the targeted delivery of anticancer agents, with preliminary results indicating enhanced tumor penetration and reduced off-target effects. These findings were detailed in a 2024 report by the American Chemical Society, which emphasized the compound's potential to improve the efficacy and safety of peptide-based drugs.

Another notable advancement is the exploration of this compound's role in the design of self-assembling peptide hydrogels. Researchers have leveraged its Fmoc group to create hydrogels with tunable mechanical properties, which could be used in tissue engineering and regenerative medicine. A 2023 study in Advanced Materials showcased how these hydrogels could support cell growth and differentiation, opening new avenues for biomedical applications.

Despite these promising developments, challenges remain in the widespread adoption of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid. Issues such as scalability, cost-effectiveness, and long-term stability need to be addressed to fully realize its potential. Ongoing research aims to tackle these hurdles, with several industry collaborations focusing on optimizing production processes and exploring new applications.

In conclusion, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid (CAS: 2172183-60-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and biomaterials underscore its importance in advancing the field. Future studies will likely continue to uncover new uses and refine existing methodologies, further solidifying its role in modern science.